Cas no 941961-95-1 (N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide)

• Product Name: N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide
• CAS No: 941961-95-1
• MF: C₂₀H₁₆N₂O₄S
• MW: 380.417043685913
• CID: 5456179
• Update Time: 2025-06-08

N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide
• N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide

• Inchi： 1S/C20H16N2O4S/c1-24-16-9-5-7-13(18(16)25-2)19(23)22-20-21-14(11-27-20)17-10-12-6-3-4-8-15(12)26-17/h3-11H,1-2H3,(H,21,22,23)
• InChI Key： KVUIOQCXAAVSTK-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC=C3O2)=CS1)(=O)C1=CC=CC(OC)=C1OC

Additional information on N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide

Comprehensive Overview of N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide (CAS No. 941961-95-1)

N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide (CAS No. 941961-95-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its benzofuran and thiazole moieties, is often studied for its interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. Researchers are increasingly exploring its role in drug discovery, especially in areas such as oncology, neurology, and infectious diseases.

The molecular structure of N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide features a benzofuran ring linked to a thiazole core, which is further substituted with a dimethoxybenzamide group. This arrangement contributes to its distinctive physicochemical properties, including solubility, stability, and bioavailability. These attributes make it a promising candidate for further development in medicinal chemistry. Recent studies have highlighted its potential as a scaffold for designing novel inhibitors targeting specific pathways, such as kinase signaling or inflammatory mediators.

In the context of current research trends, CAS No. 941961-95-1 is often discussed alongside keywords like "small molecule inhibitors," "drug discovery," and "structure-activity relationship (SAR)." These terms reflect the growing interest in leveraging synthetic compounds for precision medicine. For instance, the compound's thiazole moiety is known to interact with ATP-binding sites in kinases, a feature that aligns with the search for targeted cancer therapies. Additionally, its benzofuran component is associated with neuroprotective effects, making it relevant to Alzheimer's and Parkinson's disease research.

From a synthetic chemistry perspective, the preparation of N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a key focus for researchers aiming to improve yield and purity. The compound's CAS No. 941961-95-1 serves as a critical identifier in chemical databases, facilitating collaboration and data sharing across academic and industrial laboratories. Its inclusion in high-throughput screening libraries further underscores its value in early-stage drug development.

Beyond its pharmaceutical potential, N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide is also of interest in material science. The benzofuran-thiazole hybrid structure exhibits photoluminescent properties, which could be harnessed for applications in organic electronics or sensors. This dual utility—both in biomedicine and advanced materials—highlights the versatility of this compound and its derivatives.

As the scientific community continues to explore CAS No. 941961-95-1, questions frequently arise about its mechanism of action, toxicity profile, and synthetic accessibility. Addressing these queries is essential for advancing its applications. For example, computational modeling and in vitro assays are being employed to predict its binding affinities and metabolic stability, two factors critical for drug candidacy. Meanwhile, green chemistry approaches are being investigated to streamline its synthesis and reduce environmental impact.

In summary, N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide represents a compelling case study in interdisciplinary research. Its structural complexity and functional diversity make it a subject of ongoing investigation across multiple fields. Whether as a lead compound in drug discovery or a building block for innovative materials, its potential is vast and far from fully realized. Future studies will likely uncover new dimensions of its utility, solidifying its place in the scientific lexicon.